Cas no 898442-65-4 (9-(3,4-dimethylphenyl)-2-(3-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide)

• Product Name: 9-(3,4-dimethylphenyl)-2-(3-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
• CAS No: 898442-65-4
• MF: C₂₀H₁₆FN₅O₂
• MW: 377.371747016907
• CID: 6265432
• PubChem ID: 7519718
• Update Time: 2025-05-30

9-(3,4-dimethylphenyl)-2-(3-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 9-(3,4-dimethylphenyl)-2-(3-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
• AB00679712-01
• 9-(3,4-dimethylphenyl)-2-(3-fluorophenyl)-8-oxo-7H-purine-6-carboxamide
• F2565-0180
• AKOS024660575
• 898442-65-4

• Inchi： 1S/C20H16FN5O2/c1-10-6-7-14(8-11(10)2)26-19-16(24-20(26)28)15(17(22)27)23-18(25-19)12-4-3-5-13(21)9-12/h3-9H,1-2H3,(H2,22,27)(H,24,28)
• InChI Key： QAAHWSVDCAVFBI-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1N=C(C(N)=O)C2=C(N=1)N(C(N2)=O)C1C=CC(C)=C(C)C=1

Computed Properties

• Exact Mass: 377.12880293g/mol
• Monoisotopic Mass: 377.12880293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 9-(3,4-dimethylphenyl)-2-(3-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

Comprehensive Overview of 9-(3,4-dimethylphenyl)-2-(3-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide (CAS No. 898442-65-4)

The compound 9-(3,4-dimethylphenyl)-2-(3-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide (CAS No. 898442-65-4) is a highly specialized purine derivative with significant potential in pharmaceutical research and development. This molecule, characterized by its unique structural features, has garnered attention in the scientific community due to its promising applications in drug discovery and therapeutic interventions. The presence of both 3,4-dimethylphenyl and 3-fluorophenyl groups, along with the purine-6-carboxamide core, contributes to its distinctive chemical and biological properties.

In recent years, the demand for novel purine-based compounds has surged, driven by their versatility in targeting various biological pathways. Researchers are particularly interested in 9-(3,4-dimethylphenyl)-2-(3-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide due to its potential role in modulating enzyme activity and receptor interactions. The compound's CAS No. 898442-65-4 serves as a critical identifier in chemical databases, facilitating its study and application in high-throughput screening and medicinal chemistry.

The chemical structure of 9-(3,4-dimethylphenyl)-2-(3-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide is characterized by a purine scaffold substituted with a 3,4-dimethylphenyl group at the 9-position and a 3-fluorophenyl group at the 2-position. The 8-oxo moiety and the 6-carboxamide functional group further enhance its reactivity and binding affinity. These structural attributes make it a valuable candidate for investigating kinase inhibition, G-protein-coupled receptor (GPCR) modulation, and other therapeutic targets.

One of the most compelling aspects of CAS No. 898442-65-4 is its potential application in oncology research. Purine derivatives have long been explored for their anti-cancer properties, and this compound's unique substitutions may offer improved selectivity and efficacy. Current studies are focusing on its ability to inhibit specific protein kinases involved in tumor growth and metastasis. Additionally, its fluorophenyl component could enhance metabolic stability, a critical factor in drug development.

The synthesis of 9-(3,4-dimethylphenyl)-2-(3-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide involves multi-step organic reactions, often starting with the functionalization of the purine core. Researchers employ advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling to achieve high yields and purity. The compound's CAS No. 898442-65-4 is frequently referenced in patents and scientific literature, underscoring its importance in cutting-edge research.

Beyond oncology, 9-(3,4-dimethylphenyl)-2-(3-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide is being investigated for its potential in treating inflammatory and neurodegenerative diseases. Its ability to interact with adenosine receptors and other signaling molecules makes it a promising candidate for modulating immune responses and neuronal activity. The 3-fluorophenyl group, in particular, may contribute to enhanced blood-brain barrier penetration, a desirable trait for central nervous system (CNS) therapeutics.

The market for purine-based pharmaceuticals is expanding rapidly, with increasing investments in personalized medicine and targeted therapies. CAS No. 898442-65-4 is positioned at the forefront of this trend, attracting interest from both academic and industrial researchers. Its potential applications span small-molecule drug development, biomarker discovery, and even diagnostic imaging, highlighting its versatility.

In conclusion, 9-(3,4-dimethylphenyl)-2-(3-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide (CAS No. 898442-65-4) represents a fascinating area of research with broad implications for modern medicine. Its unique chemical structure, combined with its potential therapeutic benefits, makes it a compound of significant interest. As scientific understanding of its mechanisms and applications grows, so too will its impact on the development of next-generation pharmaceuticals.